Cas no 85870-99-1 (2(1H)-Pyridinethione, 1-(2-hydroxyethyl)-)

• Product name: 2(1H)-Pyridinethione, 1-(2-hydroxyethyl)-
• CAS No: 85870-99-1
• MF: C₇H₉NOS
• MW: 155.217460393906
• CID: 991113
• PubChem ID: 13199814

2(1H)-Pyridinethione, 1-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinethione, 1-(2-hydroxyethyl)-
• 1-(2-Hydroxyethyl)pyridine-2(1H)-thione
• 85870-99-1
• SCHEMBL10816035
• 2(1H)-Pyridinethione, 1-(2-hydroxyethyl)-

• Inchi： InChI=1S/C7H9NOS/c9-6-5-8-4-2-1-3-7(8)10/h1-4,9H,5-6H2
• InChI Key： DLWIPKNAMQBFRO-UHFFFAOYSA-N
• SMILES： C1=CC(=S)N(C=C1)CCO

Computed Properties

• Exact Mass: 155.04048508g/mol
• Monoisotopic Mass: 155.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines